Cas no 108808-09-9 (1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl-)

• Product Name: 1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl-
• CAS No: 108808-09-9
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 128174
• PubChem ID: 3528570
• Update Time: 2025-04-18

1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl-
• 2-(3-bromopropyl)-5,5-dimethyl-1,3-Dioxane
• 1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl
• 2-(3-Bromo-propyl)-5,5-dimethyl-[1,3]dioxane
• 4-Bromobutyraldehyde neopentylglycol acetal
• 108808-09-9
• SCHEMBL4074204
• FT-0718378
• J-002192
• AKOS025294067
• starbld0001508
• DTXSID60393349
• XRPHKETWWXGCAT-UHFFFAOYSA-N

• Inchi： 1S/C9H17BrO2/c1-9(2)6-11-8(12-7-9)4-3-5-10/h8H,3-7H2,1-2H3
• InChI Key： XRPHKETWWXGCAT-UHFFFAOYSA-N
• SMILES： BrCCCC1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 236.04100
• Monoisotopic Mass: 236.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.266 g/mL at 20 °C(lit.)
• Boiling Point: 78-80 °C0.3 mm Hg(lit.)
• Flash Point: 115 °C
• Refractive Index: n20/D 1.474
• PSA: 18.46000
• LogP: 2.56060

1,3-Dioxane,2-(3-bromopropyl)-5,5-dimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• Risk Phrases：R36/37/38